Cas no 71512-26-0 (5-Hexen-2-one, 3-(phenylsulfonyl)-)

71512-26-0 structure
Product name:5-Hexen-2-one, 3-(phenylsulfonyl)-
5-Hexen-2-one, 3-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexen-2-one, 3-(phenylsulfonyl)-
- 3-(benzenesulfonyl)hex-5-en-2-one
- DTXSID20450149
- 71512-26-0
-
- Inchi: InChI=1S/C12H14O3S/c1-3-7-12(10(2)13)16(14,15)11-8-5-4-6-9-11/h3-6,8-9,12H,1,7H2,2H3
- InChI Key: PRVNDMHXICRDEF-UHFFFAOYSA-N
- SMILES: CC(=O)C(CC=C)S(=O)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 238.06642
- Monoisotopic Mass: 238.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6Ų
- XLogP3: 2.1
Experimental Properties
- PSA: 51.21
5-Hexen-2-one, 3-(phenylsulfonyl)- Related Literature
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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Louis Porte RSC Adv., 2014,4, 64506-64513
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Niklas Helle,Tim Raeker,Juergen Grotemeyer Phys. Chem. Chem. Phys., 2022,24, 2412-2423
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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